4-{[(1,2-dimethyl-1H-benzimidazol-5-yl)imino]methyl}phenol

• IUPAC Name: 4-[(1,2-dimethylbenzimidazol-5-yl)iminomethyl]phenol
• InChI: InChI=1S/C16H15N3O/c1-11-18-15-9-13(5-8-16(15)19(11)2)17-10-12-3-6-14(20)7-4-12/h3-10,20H,1-2H3
• InChI Key: MTRNDPZUEBIPQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)C=CC(=C2)N=CC3=CC=C(C=C3)O
• Molecular Formula: C16H15N3O
• Molecular Weight: 265.31 g/mol

Description

4-{[(1,2-dimethyl-1H-benzimidazol-5-yl)imino]methyl}phenol, also known as DMBI, is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields.

Mechanism of Action

4-{[(1,2-dimethyl-1H-benzimidazol-5-yl)imino]methyl}phenol exerts its effects through the inhibition of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and tyrosinase. It has also been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the PI3K/Akt signaling pathway.
Biochemical and Physiological Effects
4-{[(1,2-dimethyl-1H-benzimidazol-5-yl)imino]methyl}phenol has been shown to have various biochemical and physiological effects, including the inhibition of enzyme activity, the induction of apoptosis in cancer cells, and the inhibition of melanin synthesis. It has also been shown to have antioxidant properties, which may be beneficial in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[(1,2-dimethyl-1H-benzimidazol-5-yl)imino]methyl}phenol in lab experiments is its relatively simple synthesis method, which allows for large-scale production. However, one limitation is its low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research involving 4-{[(1,2-dimethyl-1H-benzimidazol-5-yl)imino]methyl}phenol. One area of interest is its potential use as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its properties for use in various applications. Finally, the development of more efficient synthesis methods may make 4-{[(1,2-dimethyl-1H-benzimidazol-5-yl)imino]methyl}phenol more accessible for use in a wider range of experiments.

Scientific Research Applications

4-{[(1,2-dimethyl-1H-benzimidazol-5-yl)imino]methyl}phenol has been shown to have potential applications in various fields of scientific research. In particular, it has been studied for its anti-cancer properties, as well as its ability to inhibit the activity of certain enzymes involved in the pathogenesis of diseases such as Alzheimer's and Parkinson's.